Cas no 1246012-56-5 (1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl methanesulfonate)

• Product Name: 1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl methanesulfonate
• CAS No: 1246012-56-5
• MF: C₁₀H₁₁NO₅S
• MW: 257.263041734695
• CID: 6963777
• PubChem ID: 21872541
• Update Time: 2025-08-29

1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1246012-56-5
• SCHEMBL547766
• 1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl methanesulfonate

• Inchi： 1S/C10H11NO5S/c1-17(14,15)16-11-9(12)7-5-2-3-6(4-5)8(7)10(11)13/h2-3,5-8H,4H2,1H3
• InChI Key： HHKFEJPBBFSABW-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)ON1C(C2C3C=CC(C3)C2C1=O)=O

Computed Properties

• Exact Mass: 257.03579362Da
• Monoisotopic Mass: 257.03579362Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.1Ų